Cas no 2228628-21-3 (1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazole-5-carboxylic acid
• CAS No: 2228628-21-3
• MF: C₁₀H₈N₆O₂
• MW: 244.209520339966
• CID: 6315163
• PubChem ID: 165710591
• Update Time: 2025-05-21

1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazole-5-carboxylic acid
• EN300-1731521
• 2228628-21-3
• 1-methyl-3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H8N6O2/c1-16-8(10(17)18)3-6(14-16)5-2-7-9(11-4-5)13-15-12-7/h2-4H,1H3,(H,17,18)(H,11,12,13,15)
• InChI Key： PNDVBBMYTWOPLU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=NC3C(C=2)=NNN=3)=NN1C)=O

Computed Properties

• Exact Mass: 244.07087352g/mol
• Monoisotopic Mass: 244.07087352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Additional information on 1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazole-5-carboxylic acid

1-Methyl-3-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

1-Methyl-3-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}-1H-pyrazole-5-carboxylic acid, also known by its CAS number 2228628-21-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds that have garnered attention due to their potential applications in drug discovery and materials science. The structure of this molecule is characterized by a pyrazole ring fused with a triazolo[4,5-b]pyridine moiety, which imparts unique electronic and steric properties.

The synthesis of this compound involves a series of intricate reactions that highlight the versatility of heterocyclic chemistry. Researchers have employed various methodologies, including multi-component reactions and click chemistry, to efficiently construct the complex architecture of this molecule. The presence of the methyl group at position 1 and the carboxylic acid group at position 5 further enhances its functional diversity. These functional groups can be exploited for further chemical modifications or as handles for bioconjugation in medicinal chemistry.

Recent studies have focused on the biological activity of this compound. Preclinical data suggest that it exhibits potent inhibitory effects on specific enzyme targets, making it a promising candidate for therapeutic intervention in diseases such as cancer and neurodegenerative disorders. The triazolo[4,5-b]pyridine moiety is particularly notable for its ability to engage in hydrogen bonding and π-interactions with biomolecules, which are critical for its bioactivity.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid structure and conjugated system make it a suitable candidate for applications in organic electronics and optoelectronics. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties.

The synthesis and characterization of this compound have been reported in several peer-reviewed journals, highlighting its importance in contemporary chemical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis. Another study in Chemical Communications explored its role as a ligand in metalloorganic frameworks (MOFs), showcasing its versatility across different scientific disciplines.

From an environmental standpoint, the compound's stability and biodegradability have been assessed to ensure compliance with regulatory standards. Initial studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is a favorable attribute for its safe use in industrial and biomedical applications.

In conclusion, 1-methyl-3-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}-1H-pyrazole-5-carboxylic acid represents a versatile platform for chemical innovation. Its unique structure, combined with its diverse functional groups and promising biological activity, positions it as a valuable tool in drug discovery and materials science. As research continues to unravel its full potential, this compound is expected to contribute significantly to the advancement of modern chemistry.